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Compound of Interest

Compound Name: Phthaloyl-L-alanine

Cat. No.: B554709

An In-depth Technical Guide to Phthaloyl-L-
alanine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Phthaloyl-L-alanine, a key
derivative of the amino acid L-alanine. With its amino group protected by a phthaloyl moiety,
this compound serves as a crucial building block in various scientific and pharmaceutical
applications, from peptide synthesis to the development of novel therapeutic agents. This
document details its chemical identity, physical properties, synthesis protocols, and biological
significance, presenting the information in a clear and accessible format for laboratory and
research use.

Core Chemical Identifiers and Properties

Phthaloyl-L-alanine is a white solid compound with the chemical formula C11HoNOa.[1][2] Its
fundamental chemical and physical properties are summarized in the tables below, providing a
quick reference for researchers.

Table 1: Chemical Identifiers for Phthaloyl-L-alanine
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Identifier Value
CAS Number 4192-28-3[3]
Molecular Formula C11H9oNO4[3]
Molecular Weight 219.20 g/mol [4]
2S)-2-(1,3-dioxoisoindol-2-yl)propanoic acid[2
IUPAC Name (2S)-2 yhprop 2l
[4]
Pht-L-Ala-OH, (S)-2-(1,3-Dioxoisoindolin-2-
Synonyms ) ) )
yl)propanoic acid, N,N-Phthaloyl-L-alanine[3][4]
PubChem CID 86884
SMILES CC(C(=0)O)N1C(=0)C2=CC=CC=C2C1=0|2]
InChl Key OZWUITKBAWTEAQ-LURJTMIESA-N[4]

Table 2: Physical Properties of Phthaloyl-L-alanine

Property Value

Appearance White solid[2][4]
Melting Point 143.1-145.2 °C[2][4]
Boiling Point (Predicted) 407.9 £ 28.0 °C[2][4]
Density (Predicted) 1.467 £ 0.06 glcm3[2][4]
Purity = 98% (HPLC)[2][4]
Storage Conditions 2-8 °C[2][4]

Experimental Protocols: Synthesis of Phthaloyl-L-
alanine

The synthesis of Phthaloyl-L-alanine is primarily achieved through the condensation of L-
alanine with phthalic anhydride. The phthaloyl group serves as a robust protecting group for the
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amine functionality of L-alanine, a common strategy in peptide synthesis to prevent unwanted
side reactions.[1][4] Below are two detailed protocols for its preparation.

Method 1: Thermal Condensation in Acetic Acid

This method involves the reaction of L-alanine and phthalic anhydride in a solvent at an
elevated temperature.[1]

Materials:

e L-alanine

¢ Phthalic anhydride

» Glacial acetic acid

e 10% Hydrochloric acid (HCI)
o Ethanol (for recrystallization)
o Water

o Diethyl ether

Procedure:

« In a round-bottom flask equipped with a reflux condenser, combine 25 mmol of phthalic
anhydride and 25 mmol of L-alanine in 20 mL of glacial acetic acid.[1]

e Reflux the mixture for 5-7 hours.[1]

e Remove the solvent under reduced pressure (in vacuo) to obtain a sticky, oily mass.[1]
o To the oily residue, add 15 mL of water and acidify with 10% HCI.[1]

o Reflux the mixture for an additional hour.[1]

 After cooling, the resulting precipitate is collected by filtration.[1]
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» Recrystallize the crude product from an ethanol-water mixture and dry to yield N-phthaloyl-
L-alanine.[1]

Method 2: Solvent-Free Thermal Condensation

This environmentally friendly approach eliminates the need for a solvent.[1]
Materials:

e L-alanine

e Phthalic anhydride

Procedure:

Combine equimolar amounts of L-alanine and phthalic anhydride in a flask.[1]

Heat the mixture to 145-150°C with stirring for 45 minutes to 3 hours.[1]

Allow the reaction mixture to cool to room temperature.[1]

The crude product can be purified by recrystallization from a suitable solvent, such as ethyl

acetate, to obtain pure N-phthaloyl-L-alanine with an expected yield of around 90%.[1]

Synthesis Workflow and Reaction Mechanism

The synthesis of Phthaloyl-L-alanine proceeds via a nucleophilic acyl substitution reaction.
The amino group of L-alanine acts as a nucleophile, attacking one of the carbonyl carbons of
phthalic anhydride. This is followed by an intramolecular cyclization and dehydration to form the
stable five-membered phthalimide ring.[1]

L-alanine + Thermal Condensation . . " Intramolecular Cyclization . Purification 3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b554709?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_N_Phthaloyl_dl_alanine.pdf
https://www.bocsci.com/product/phthaloyl-l-alanine-cas-4192-28-3-334209.html
https://sriramchem.com/product/n-phthalyl-l-alanine/
https://aapep.bocsci.com/product/phthaloyl-l-alanine-cas-4192-28-3-334209.html
https://www.benchchem.com/product/b554709#phthaloyl-l-alanine-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b554709#phthaloyl-l-alanine-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b554709#phthaloyl-l-alanine-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b554709#phthaloyl-l-alanine-cas-number-and-chemical-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b554709?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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